Cas no 887579-69-3 (3-Pyridinecarboxylic acid, 5-cyano-, 1,1-dimethylethyl ester)

• Product name: 3-Pyridinecarboxylic acid, 5-cyano-, 1,1-dimethylethyl ester
• CAS No: 887579-69-3
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 1929648
• PubChem ID: 29921637

3-Pyridinecarboxylic acid, 5-cyano-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-cyano-, 1,1-dimethylethyl ester
• SCHEMBL1185505
• AKOS015961560
• 887579-69-3
• AB31373
• tert-butyl5-cyanonicotinate
• ALWNPYWALLAQOX-UHFFFAOYSA-N
• tert-butyl 5-cyanonicotinate
• tert-Butyl-5-cyanonicotinate

• Inchi： InChI=1S/C11H12N2O2/c1-11(2,3)15-10(14)9-4-8(5-12)6-13-7-9/h4,6-7H,1-3H3
• InChI Key： ALWNPYWALLAQOX-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)C1=CN=CC(=C1)C#N

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63Ų
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 3-Pyridinecarboxylic acid, 5-cyano-, 1,1-dimethylethyl ester

Recent Advances in the Study of 3-Pyridinecarboxylic acid, 5-cyano-, 1,1-dimethylethyl ester (CAS: 887579-69-3)

The compound 3-Pyridinecarboxylic acid, 5-cyano-, 1,1-dimethylethyl ester (CAS: 887579-69-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyridine core and cyano functional group, has shown promising potential in various applications, including drug development and chemical synthesis. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the most notable advancements in the study of this compound is its role in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Researchers have demonstrated that the tert-butyl ester group in 3-Pyridinecarboxylic acid, 5-cyano-, 1,1-dimethylethyl ester provides a stable and reactive handle for further chemical modifications, enabling the efficient construction of complex pharmacophores. This has led to the development of several lead compounds with enhanced selectivity and potency against specific kinase targets.

In addition to its applications in drug discovery, recent studies have also investigated the physicochemical properties of 3-Pyridinecarboxylic acid, 5-cyano-, 1,1-dimethylethyl ester. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize its structure and stability under various conditions. These studies have provided valuable insights into the compound's reactivity and potential degradation pathways, which are crucial for its handling and storage in laboratory and industrial settings.

Another area of interest is the compound's potential as a building block in the synthesis of heterocyclic compounds. Heterocycles are a cornerstone of medicinal chemistry, and the pyridine moiety in 3-Pyridinecarboxylic acid, 5-cyano-, 1,1-dimethylethyl ester offers a versatile scaffold for the construction of diverse heterocyclic systems. Recent publications have highlighted its use in the synthesis of pyridine-based ligands for metal-catalyzed reactions, as well as in the development of fluorescent probes for biological imaging.

Despite these promising developments, challenges remain in the large-scale production and application of 3-Pyridinecarboxylic acid, 5-cyano-, 1,1-dimethylethyl ester. Issues such as yield optimization, purification methods, and cost-effectiveness need to be addressed to facilitate its broader adoption in the pharmaceutical industry. Ongoing research is focused on developing more efficient synthetic routes and exploring greener chemistry approaches to overcome these limitations.

In conclusion, 3-Pyridinecarboxylic acid, 5-cyano-, 1,1-dimethylethyl ester (CAS: 887579-69-3) represents a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential in drug discovery make it a compound of significant interest. Future studies are expected to further elucidate its applications and optimize its synthesis, paving the way for its use in the development of next-generation therapeutics.